Cas no 13089-45-7 (Adenosine,8-bromo-2',3'-O-(1-methylethylidene)-)

• Product Name: Adenosine,8-bromo-2',3'-O-(1-methylethylidene)-
• CAS No: 13089-45-7
• MF: C₁₃H₁₆BrN₅O₄
• MW: 386.201241493225
• CID: 191011
• PubChem ID: 265752
• Update Time: 2025-04-19

Adenosine,8-bromo-2',3'-O-(1-methylethylidene)- Chemical and Physical Properties

Names and Identifiers

• Adenosine,8-bromo-2',3'-O-(1-methylethylidene)-
• 8-broMo-2',3'-O-(1-Methylethylidene)adenosine
• 2',3'-O-isopropylidene 8-bromoadenosine
• 2',3'-O-isopropylidene-8-bromoadenosine
• 8-Brom-2,3-dihydro-4(1H)-chinolon
• 8-Brom-2,3-dihydrochinolin-4(1H)-on
• 8-BROMO-1,2,3,4-TETRAHYDROQUINOLIN-4-ONE
• 8-bromo-2',3'-
• 8-bromo-2,3-dihydro-1H-quinoline-4-one
• 8-bromo-2'-3'-O-(1-methylethylidine)adenosine
• 8-bromo-O2',O3'-isopropylidene-adenosine
• 8-bromotetrahydroquinolinone
• AB52854
• SureCN3715989
• DTXSID60926959
• AKOS002981907
• [4-(6-amino-8-bromopurin-9-yl)-2,2-dimethyl-3a,4,6,6a-tetrahydrofuro[3,4-d][1,3]dioxol-6-yl]methanol
• Oprea1_073680
• 8-Bromo-9-[2,3-O-(1-methylethylidene)pentofuranosyl]-9H-purin-6-amine
• NSC-102239
• 13089-45-7
• NSC102239

• Inchi： 1S/C13H16BrN5O4/c1-13(2)22-7-5(3-20)21-11(8(7)23-13)19-10-6(18-12(19)14)9(15)16-4-17-10/h4-5,7-8,11,20H,3H2,1-2H3,(H2,15,16,17)
• InChI Key： GDKUQUVKGLVGBN-UHFFFAOYSA-N
• SMILES： BrC1=NC2C(N)=NC=NC=2N1C1C2C(C(CO)O1)OC(C)(C)O2

Computed Properties

• Exact Mass: 385.03868
• Monoisotopic Mass: 385.03857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 472
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 118Ų

Experimental Properties

• PSA: 117.54